Cas no 1566960-60-8 (4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 1566960-60-8
• MF: C₅H₄N₄S₂
• MW: 184.242056846619
• CID: 6364798
• PubChem ID: 112562101
• Update Time: 2025-07-02

4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine
• 1566960-60-8
• EN300-1858594

• Inchi： 1S/C5H4N4S2/c6-5-7-3(1-10-5)4-2-11-9-8-4/h1-2H,(H2,6,7)
• InChI Key： ZVGPSNAHGZEBCI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CSN=N1

Computed Properties

• Exact Mass: 183.98773849g/mol
• Monoisotopic Mass: 183.98773849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine (CAS No. 1566960-60-8): Properties, Applications, and Research Insights

The compound 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine (CAS No. 1566960-60-8) is a heterocyclic organic molecule featuring a unique fusion of thiadiazole and thiazole rings. This structural complexity endows it with remarkable chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and structural specificity have spurred investigations into its potential as a bioactive scaffold, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing demand for thiazole derivatives and thiadiazole hybrids due to their broad-spectrum biological activities. Researchers are exploring 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine as a candidate for antimicrobial and anti-inflammatory applications, aligning with global trends in combating antibiotic resistance. The compound’s mechanism of action and structure-activity relationship (SAR) are key focus areas, with computational chemistry tools like molecular docking aiding in its optimization.

In agrochemistry, this compound’s pesticidal potential is under scrutiny, driven by the need for eco-friendly alternatives to conventional pesticides. Its heterocyclic backbone exhibits selective toxicity toward pests while minimizing environmental impact, addressing sustainability concerns in agriculture. Patent filings and academic publications increasingly reference CAS 1566960-60-8, underscoring its commercial viability.

From a synthetic chemistry perspective, the preparation of 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine involves multi-step reactions, including cyclization and cross-coupling methodologies. Advances in green chemistry have prompted the development of solvent-free or catalytic routes to enhance yield and reduce waste. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity and stability.

The compound’s physicochemical properties, including solubility, melting point, and lipophilicity, are pivotal for formulation scientists. These parameters influence its bioavailability and compatibility with delivery systems, particularly in pharmaceutical applications. Researchers are also investigating its nanocarrier integration to improve targeted delivery in therapeutic contexts.

Emerging trends in AI-driven drug discovery have further amplified interest in 1566960-60-8, with machine learning models predicting its interactions with biological targets. Public databases like PubChem and ChEMBL provide curated datasets on its bioactivity profiles, facilitating hypothesis generation for new studies. Collaborative efforts between academia and industry aim to unlock its full potential.

In summary, 4-(1,2,3-thiadiazol-4-yl)-1,3-thiazol-2-amine represents a versatile chemical entity with cross-disciplinary relevance. Its ongoing exploration underscores the intersection of medicinal chemistry, sustainable agriculture, and advanced materials, positioning it as a focal point for future innovation.